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Compound of Interest

Compound Name: (S)-beflubutamid

Cat. No.: B1532945

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of (S)-beflubutamid, a potent herbicidal
molecule. It covers its chemical identity, mechanism of action, and key experimental data.
Detailed protocols for its synthesis, herbicidal activity assessment, and environmental fate
analysis are provided to facilitate further research and development.

Chemical Identity

Parameter Value Reference

(2S)-N-benzyl-2-[4-fluoro-3-

IUPAC Name (trifluoromethyl)phenoxy]butan [1][2]
amide

CAS Number 113614-09-8 [1][2]

Molecular Formula C18H17F4aNO2 [1]

Molecular Weight 355.33 g/mol [1]

Mechanism of Action: Inhibition of Carotenoid
Biosynthesis
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(S)-beflubutamid is a selective herbicide that acts by inhibiting the biosynthesis of carotenoids
in susceptible plant species. Its primary target is the enzyme phytoene desaturase (PDS), a
key component of the carotenoid biosynthesis pathway.

By inhibiting PDS, (S)-beflubutamid prevents the conversion of phytoene to -carotene. This
blockage leads to the accumulation of phytoene and a deficiency in downstream carotenoids.
Carotenoids play a crucial role in protecting chlorophyll from photo-oxidation. Their absence
results in the characteristic "bleaching” of the plant tissue, followed by growth inhibition and
eventual death.

The (S)-enantiomer of beflubutamid is significantly more active than the (R)-enantiomer,
demonstrating a high degree of stereoselectivity in its interaction with the target enzyme.
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Mechanism of Inhibition
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4-Fluoro-3-(trifluoromethyl)phenol
+ 2-Bromobutanoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [(S)-Beflubutamid: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1532945#s-beflubutamid-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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